![molecular formula C12H6BrN3O3S2 B2542942 N-(6-bromo-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide CAS No. 325987-93-7](/img/structure/B2542942.png)
N-(6-bromo-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-bromo-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide, also known as BNTX, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. BNTX belongs to the class of benzothiazole derivatives, which have been reported to possess various biological activities such as antimicrobial, antitumor, and anti-inflammatory properties.
Scientific Research Applications
Antibacterial Activity
The synthesis of N-(6-bromo-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide derivatives has been explored for their antimicrobial potential. Researchers have synthesized indole-fused triazine derivatives by reacting cyanuric chloride with benzothiazole. These compounds were then screened for antibacterial activity against both Gram-positive and Gram-negative bacteria . Further studies could investigate their mechanism of action and potential clinical applications.
Age-Related Macular Degeneration (AMD)
Although not directly studied for AMD, the benzothiazole scaffold has been investigated in the context of age-related macular degeneration. Researchers could explore whether N-(6-bromo-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide exhibits any protective effects on retinal cells.
If you’d like more detailed information or additional applications, feel free to ask
properties
IUPAC Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6BrN3O3S2/c13-6-1-2-7-9(5-6)21-12(14-7)15-11(17)8-3-4-10(20-8)16(18)19/h1-5H,(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUFBNTLOHDRJTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)SC(=N2)NC(=O)C3=CC=C(S3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6BrN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.